(S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine

• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 1-[(3S)-pyrrolidin-3-yl]cyclopropan-1-amine
• InChI: InChI=1S/C7H14N2/c8-7(2-3-7)6-1-4-9-5-6/h6,9H,1-5,8H2/t6-/m0/s1
• InChI Key: LVDQCHMWCCBEMR-LURJTMIESA-N
• Isomeric SMILES: C1CNC[C@H]1C2(CC2)N
• Canonical SMILES: C1CNCC1C2(CC2)N

Description

(S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine is a chiral amine compound characterized by a cyclopropane ring attached to a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine typically involves the following steps:

Cyclopropanation: The formation of the cyclopropane ring can be achieved through the reaction of an appropriate alkene with a carbene precursor.

Pyrrolidine Ring Formation: The pyrrolidine ring can be synthesized via a cyclization reaction involving a suitable amine and a carbonyl compound.

Chiral Resolution: The enantiomeric purity of the compound can be enhanced through chiral resolution techniques such as chromatography or crystallization.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and automated systems to streamline the process.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of N-substituted derivatives.

Scientific Research Applications

(S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

®-1-(Pyrrolidin-3-yl)cyclopropan-1-amine: The enantiomer of the compound with different stereochemistry.

1-(Pyrrolidin-3-yl)cyclopropane-1-carboxylic acid: A structurally similar compound with a carboxylic acid group.

1-(Pyrrolidin-3-yl)cyclopropane-1-ol: A compound with a hydroxyl group instead of an amine.

Uniqueness

(S)-1-(Pyrrolidin-3-yl)cyclopropan-1-amine is unique due to its specific stereochemistry and the presence of both a cyclopropane and pyrrolidine ring. This combination of features imparts distinct chemical and biological properties, making it a valuable compound for research and development.